6-(4-methoxyphenyl)-3-methyl-N-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide

• IUPAC Name: 6-(4-methoxyphenyl)-3-methyl-N-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C20H17N3O2S/c1-13-18(19(24)21-15-6-4-3-5-7-15)26-20-22-17(12-23(13)20)14-8-10-16(25-2)11-9-14/h3-12H,1-2H3,(H,21,24)
• InChI Key: JSXYUIDFSAFMBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC(=CN12)C3=CC=C(C=C3)OC)C(=O)NC4=CC=CC=C4
• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol

Description

The compound “6-(4-methoxyphenyl)-3-methyl-N-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide” is a derivative of thiazole. Thiazole is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles.

Synthesis Analysis

The synthesis of thiazole carboxamide derivatives, including “6-(4-methoxyphenyl)-3-methyl-N-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide”, involves several steps. The synthesized compounds were characterized using 1H, 13C-NMR, IR, and HRMS spectrum analysis.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of thiazole carboxamide derivatives are complex and require careful control of conditions. The product was purified by silica gel column chromatography using n-hexane: ethyl acetate solvent system.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antioxidant Properties

Thiazoles have been investigated for their antioxidant potential. The thiazole ring structure can act as a free radical scavenger, protecting cells from oxidative damage. .

Analgesic and Anti-Inflammatory Effects

Thiazole derivatives have shown promise as analgesics and anti-inflammatory agents. .

Antimicrobial and Antifungal Activity

Thiazoles exhibit antimicrobial and antifungal properties. .

Antiviral Potential

Researchers have explored thiazole derivatives as potential antiviral agents. .

Neuroprotective Effects

Thiazoles have been investigated for their neuroprotective properties. They may help prevent neuronal damage and improve cognitive function. .

Antitumor and Cytotoxic Activity

Thiazole-based molecules have demonstrated antitumor and cytotoxic effects. . .

Mechanism of Action

Target of Action

Thiazole derivatives have been found to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, some thiazole derivatives have been found to inhibit tubulin polymerization, leading to cell cycle arrest .

Biochemical Pathways

For example, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Pharmacokinetics

Thiazole derivatives are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties can impact the bioavailability of the compound.

Result of Action

Thiazole derivatives have been found to have a range of effects, including causing apoptosis of cancer cells by inhibiting tubulin polymerization .

Future Directions

Thiazole carboxamide derivatives, including “6-(4-methoxyphenyl)-3-methyl-N-phenylimidazo[2,1-b][1,3]thiazole-2-carboxamide”, show promise in the field of medicinal chemistry due to their potent inhibitory activities against COX enzymes. Future research could focus on optimizing these compounds to increase their selectivity and potency, as well as exploring their potential applications in other areas of medicine.